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Compound of Interest

Compound Name: H-Lys(Fmoc)-OMe.HCl

Cat. No.: B13694650

Get Quote

Executive Summary: Immediate Action Plan
H-Lys(Fmoc)-OMe.HCl (N-epsilon-Fmoc-L-lysine methyl ester hydrochloride) is a specialized

amino acid derivative used in peptide synthesis.[1][2] While not classified as P-listed (acutely

toxic) by the EPA, it requires strict segregation due to its chemical reactivity (acidic salt form

and base-labile protecting group) and potential for environmental persistence.[1]

Waste State Disposal Stream Critical Action

Solid (Pure/Expired) Solid Hazardous Waste

Do NOT dispose in trash.[1][2]

Double-bag in clear

polyethylene.[1]

Liquid (Reaction Mix) Organic Solvent Waste

Segregate based on solvent

(Halogenated vs. Non-

Halogenated).[1][2]

Aqueous Solution Aqueous Chemical Waste

Check pH.[1][2] The HCl salt is

acidic; do not pour down

drains.[3]
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Chemical Profile & Hazard Identification
Understanding the molecule is the first step to safe disposal. This compound contains three

distinct functional components that dictate its waste classification.

Chemical Name:

-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-lysine methyl ester hydrochloride[1][2]

CAS Number: 847658-45-1 (Specific to HCl salt)[1][2][4]

Formula:

Molecular Weight: 418.91 g/mol [1]

Functional Hazard Analysis
Fmoc Group (Fluorenylmethyloxycarbonyl): Large aromatic system.[1] Risk: Environmental

persistence and potential aquatic toxicity. Base-sensitive (cleaves in high pH).[1]

Methyl Ester (OMe): Hydrolyzable.[1] Risk: Can release methanol upon hydrolysis in

acidic/basic waste streams.[1]

Hydrochloride Salt (.HCl): Ionic chloride.[1] Risk: Acidic in aqueous solution.[1][3] Potential to

lower pH of waste containers, risking incompatibility with cyanides or sulfides (though rare in

peptide labs).

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Expired Reagent or Spills)
For pure powder or contaminated solid debris (gloves, weighing boats).

Segregation: Isolate H-Lys(Fmoc)-OMe.HCl from strong oxidizers (e.g., permanganates)

and strong bases (e.g., piperidine waste).[1]

Why? Bases trigger Fmoc cleavage, generating dibenzofulvene, which can polymerize or

react exothermically in waste drums.
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Containerization:

Transfer solid to a wide-mouth high-density polyethylene (HDPE) jar or double-bag in 4-mil

polyethylene bags.

Self-Validation: Ensure the container is compatible with corrosives (due to HCl content).

Labeling:

Standard Label: "Hazardous Waste - Solid."[1]

Constituents: Write "H-Lys(Fmoc)-OMe.HCl" and "Irritant."[1]

Debris: Contaminated paper towels or gloves must be treated as solid chemical waste, not

biohazard or regular trash.

Protocol B: Liquid Waste (Reaction Mixtures)
Common scenario: Dissolved in DMF, Methanol, or DCM.[2]

Solvent Identification: The disposal stream is dictated by the solvent, not the solute.

If in DCM/Chloroform: Dispose in Halogenated Organic Waste.[1]

If in DMF/Methanol/Ethyl Acetate: Dispose in Non-Halogenated Organic Waste.[1]

The "Chloride" Exception:

Note: Although the molecule contains HCl, it is an ionic salt. If dissolved in a non-

halogenated solvent (like Methanol), the solution generally remains Non-Halogenated

waste unless the facility has strict total-halogen limits (check local EHS).[1]

pH Check (Crucial step):

If the solution is aqueous or high-water content, measure pH.[1]

Action: If pH < 2.0 (due to HCl salt), neutralize to pH 5–9 before adding to a general

aqueous waste drum to prevent corrosion of metal safety cans.
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Visual Workflow: Decision Logic
The following diagram illustrates the decision matrix for disposing of H-Lys(Fmoc)-OMe.HCl.

Waste Generation:
H-Lys(Fmoc)-OMe.HCl

Determine Physical State

Solid / Powder Liquid / Solution

Containerize in HDPE
(Avoid Metal)

Label: Hazardous Solid
(Irritant, Acidic Salt)

Identify Solvent Base

Halogenated Solvent
(DCM, CHCl3)

Has Halogens

Non-Halogenated
(DMF, MeOH, EtOAc)

Organic Only

Aqueous Solution

Water Based

Bin: Halogenated Waste

Bin: Non-Halogenated Waste

Check pH -> Neutralize

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating H-Lys(Fmoc)-OMe.HCl waste based on physical

state and solvent carrier.

Scientific Rationale & Self-Validation
To ensure your disposal procedure is scientifically sound, you must validate the stability of the

waste.

Why Segregation Matters[1][5]
Fmoc Stability: In the presence of secondary amines (common in peptide waste streams

containing piperidine), the Fmoc group is removed.[5] This reaction releases

and dibenzofulvene.[1]

Risk:[1][6][7] If H-Lys(Fmoc)-OMe.HCl is mixed into a waste container with high amine

content, it can generate gas (

), leading to pressure buildup in sealed drums.[1]

Validation Step: Do not tighten waste caps immediately if mixing fresh reagents; allow 30

minutes for potential off-gassing if you suspect cross-contamination.[1]

The "Self-Validating" Protocol
Before scheduling pickup, perform this 3-point check:

pH Test: Wet a pH strip with the waste.[1] Is it < 2? If yes, flag the container as "Acidic" to

protect waste handlers.

Precipitate Check: Look for solids in your liquid waste.[1] H-Lys(Fmoc)-OMe.HCl may

precipitate if a high-organic solution is mixed with water.[1][2] Slurries require different

handling than clear liquids in some facilities.[1]

Label Integrity: Ensure the CAS # 847658-45-1 is referenced if your facility requires specific

inventory tracking.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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